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Compound of Interest

Compound Name: 3-Ethoxythiophenol

Cat. No.: B1585842

An In-depth Technical Guide to the Physical Properties of 3-Ethoxythiophenol

Introduction

3-Ethoxythiophenol is an organosulfur compound that presents as a colorless liquid with a
characteristic stench.[1] As a derivative of thiophenol, it is of interest to researchers and
professionals in drug development and chemical synthesis due to the versatile reactivity of its
thiol group. A thorough understanding of its physical properties, such as boiling point and
density, is fundamental for its safe handling, application in synthetic protocols, and for the
design of processes in which it is a component. This guide provides a detailed overview of
these key physical characteristics and outlines the experimental procedures for their
determination.

Core Physical Properties

The boiling point and density are critical physical constants that provide insight into the
intermolecular forces and the purity of a substance. For 3-Ethoxythiophenol, these properties
are essential for purification processes like distillation and for calculating mass-to-volume
relationships in reaction setups.

Data Summary

The experimentally determined physical properties of 3-Ethoxythiophenol are summarized in
the table below.
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Physical Property Value Conditions
- ) Standard atmospheric
Boiling Point 238 -239 °C
pressure
Density 1.096 g/cm3 at 25 °C

Data sourced from the Safety Data Sheet for 3-Ethoxythiophenol.[1]

Experimental Determination of Physical Properties

Accurate measurement of boiling point and density is crucial for the verification of a
substance's identity and purity. The following sections detail the methodologies for these
determinations, grounded in established laboratory practices.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[2] Distillation is a common method for both purifying liquids and determining their
boiling points.[3]

o Apparatus Setup: Assemble a simple distillation apparatus in a fume hood due to the
compound's stench and potential hazards.[1][4] This includes a round-bottom flask, a
condenser, a thermometer, and a receiving flask. Ensure all glassware is dry.

o Sample Preparation: Place approximately 10-15 mL of 3-Ethoxythiophenol into the round-
bottom flask along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.

o Thermometer Placement: Position the thermometer so that the top of the bulb is level with
the bottom of the side arm of the distillation head. This ensures an accurate reading of the
vapor temperature as it passes into the condenser.

o Heating: Gently heat the flask. As the liquid boils, the vapor will rise and condense in the
condenser.

o Data Collection: Record the temperature at which a steady stream of distillate is collected.
This stable temperature is the boiling point of the liquid.[4]
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o Safety Precautions: Wear appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat.[1] Handle the compound in a well-ventilated area.[1]

Density Determination

Density is a measure of mass per unit volume and is a characteristic property of a substance. A
straightforward and accurate method for determining the density of a liquid is by measuring the
mass of a known volume.[5]

o Mass of Empty Container: Using an analytical balance, accurately measure the mass of a
clean, dry volumetric flask or pycnometer.

e Volume of Liquid: Carefully fill the container to the calibration mark with 3-
Ethoxythiophenol. Ensure the liquid level is read at the bottom of the meniscus.

o Mass of Filled Container: Measure the mass of the container with the liquid.

o Calculation: Calculate the density using the formula: Density = (Mass of Filled Container -
Mass of Empty Container) / Volume of Liquid[5]

o Temperature Control: Record the ambient temperature as density is temperature-dependent.
For high accuracy, perform the measurement in a temperature-controlled water bath.

» Repeatability: Repeat the measurement at least three times and calculate the average to
ensure precision and accuracy.[5][6]

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental procedures for determining
the boiling point and density of 3-Ethoxythiophenol.
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Caption: Experimental workflows for boiling point and density determination.

Conclusion

The physical properties of 3-Ethoxythiophenol, namely its boiling point of 238-239 °C and
density of 1.096 g/cm3 at 25 °C, are foundational data for its use in research and development.
[1] The experimental protocols outlined in this guide provide a framework for the accurate and
safe determination of these properties. Adherence to these methodologies ensures the
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generation of reliable data, which is paramount for the successful application of this chemical
compound in various scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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